Cas no 3378-63-0 (3,5,5-trimethylhexan-1-amine)
3,5,5-trimethylhexan-1-amine structure
Product Name:3,5,5-trimethylhexan-1-amine
3,5,5-trimethylhexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3,5,5-trimethylhexan-1-amine
- Hexylamine, 3,5,5-trimethyl-
- 3,5,5-Trimethylhexylamine
- 1-Hexanamine, 3,5,5-trimethyl-
- NSC83152
- 3,5-Trimethylhexylamine
- AC1L3ZVI
- Hexylamine,5,5-trimethyl-
- NCIOpen2_001247
- Hexylamine, 3,5,5-trimethyl-; 3,5,5-Trimethylhexylamine; 1-Hexanamine, 3,5,5-trimethyl-; NSC83152; 3,5-Trimethylhexylamine; AC1L3ZVI; Hexylamine,5,5-trimethyl-; NCIOpen2_001247;
- DTXSID801309679
- EINECS 222-177-5
- NSC 83152
- AI3-22315
- SCHEMBL276734
- 3,5,5-Trimethyl-1-hexanamine
- 1-Amino-3,5-trimethylhexane
- NS00048538
- EN300-170580
- 3378-63-0
- 1-Hexanamine,5,5-trimethyl-
- NSC-83152
- 3,5,5-trimethyl-N-hexylamine
- 1-Amino-3,5,5-trimethylhexane
- 3,5,5-Trimethyl-1-hexanamine #
-
- Inchi: 1S/C9H21N/c1-8(5-6-10)7-9(2,3)4/h8H,5-7,10H2,1-4H3
- InChI Key: SIABJTQKCPDDKL-UHFFFAOYSA-N
- SMILES: NCCC(C)CC(C)(C)C
Computed Properties
- Exact Mass: 143.16753
- Monoisotopic Mass: 143.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 81.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.02
3,5,5-trimethylhexan-1-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3,5,5-trimethylhexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B536650-10mg |
3,5,5-trimethylhexan-1-amine |
3378-63-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B536650-50mg |
3,5,5-trimethylhexan-1-amine |
3378-63-0 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B536650-100mg |
3,5,5-trimethylhexan-1-amine |
3378-63-0 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-170580-0.05g |
3,5,5-trimethylhexan-1-amine |
3378-63-0 | 95% | 0.05g |
$174.0 | 2023-09-20 | |
| Enamine | EN300-170580-0.1g |
3,5,5-trimethylhexan-1-amine |
3378-63-0 | 95% | 0.1g |
$257.0 | 2023-09-20 | |
| Enamine | EN300-170580-0.25g |
3,5,5-trimethylhexan-1-amine |
3378-63-0 | 95% | 0.25g |
$367.0 | 2023-09-20 | |
| Enamine | EN300-170580-0.5g |
3,5,5-trimethylhexan-1-amine |
3378-63-0 | 95% | 0.5g |
$579.0 | 2023-09-20 | |
| Enamine | EN300-170580-1.0g |
3,5,5-trimethylhexan-1-amine |
3378-63-0 | 95% | 1g |
$743.0 | 2023-06-04 | |
| Enamine | EN300-170580-2.5g |
3,5,5-trimethylhexan-1-amine |
3378-63-0 | 95% | 2.5g |
$1454.0 | 2023-09-20 | |
| Enamine | EN300-170580-5.0g |
3,5,5-trimethylhexan-1-amine |
3378-63-0 | 95% | 5g |
$2152.0 | 2023-06-04 |
3,5,5-trimethylhexan-1-amine Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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